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Compound of Interest

Compound Name: 2-Fluoro-1,3,2-dioxaborolane
CAS No.: 764724-64-3
Cat. No.: B14226274
Get Quote
. J

Executive Summary

2-Fluoro-1,3,2-dioxaborolane is a cyclic dialkoxyfluoroborane derivative often encountered as
a reactive intermediate or specialized reagent in organoboron synthesis. Its

NMR signature is distinct from its acyclic analogs and common hydrolysis products.

¢ Primary Chemical Shift (

):22.0 — 25.0 ppm (relative to
).

+ Key Spectral Feature: Broad singlet or unresolved doublet due to
coupling and quadrupolar relaxation.

e Critical Impurity: Boric acid (

) at 19.6 ppm, arising from rapid hydrolysis.
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Theoretical Framework & Electronic Environment
Chemical Shift Determinants

The chemical shift of trivalent boron is governed by the paramagnetic shielding term (

), which is sensitive to the electron density in the
orbitals.
o -Backbonding (Shielding): The fluorine atom is highly electronegative (
), which inductively withdraws
-density (deshielding). However, it is also a strong
-donor into the empty
orbital of boron. This

-backbonding increases electron density at the boron center, causing an upfield shift
(shielding) relative to alkylboron species.

e Ring Strain (Deshielding): The 5-membered dioxaborolane ring introduces angular strain,
which typically causes a downfield shift (deshielding) of 5—-8 ppm compared to acyclic
analogs (e.g., dimethoxyfluoroborane).

o Net Effect: The competition between Fluorine shielding and Ring deshielding places the
resonance in the 22-25 ppm window, distinct from trialkyl borates (

18 ppm) and arylboronic esters (

30 ppm).

Electronic Shielding Diagram

The following diagram illustrates the competing electronic effects determining the chemical
shift.
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Caption: Schematic of electronic factors influencing the

chemical shift. The strong

-donation from Fluorine partially counteracts the deshielding effects of the strained 5-
membered ring.

Spectral Data Analysis
Chemical Shift Comparison Table

Accurate assignment requires comparison against reference standards and potential
impurities.
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in the
spectrum is challenging due to the quadrupolar relaxation of the boron nucleus (
).

o Expected Value:

e Observation: Often manifests as line broadening rather than a resolved doublet. Cooling the
sample (e.g., to

) can slow quadrupolar relaxation and resolve the coupling.

Experimental Protocol
Sample Preparation

Hydrolysis is the primary failure mode. The B-F bond in this cyclic system is labile in the
presence of moisture.

e Solvent Selection: Use anhydrous

or
stored over molecular sieves (
). Avoid protonated alcohols or wet solvents.

» Concentration: Prepare a 10-20 mM solution. Higher concentrations can lead to aggregation
or viscosity-induced broadening.

e Tube Material: Use Quartz NMR tubes if available to eliminate the broad background "boron
hump" (

ppm) from borosilicate glass. If using standard glass, acquire a blank spectrum of the solvent
to subtract the background.

Acquisition Parameters
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* Pulse Sequence: Standard single-pulse (zg) with proton decoupling (typically zgig or zgpg).
* Sweep Width: 200 ppm (from +100 to -100 ppm).
* Relaxation Delay (D1): 0.5 — 1.0 s (Boron relaxes quickly).

¢ Scans (NS): 64 — 128 scans are usually sufficient due to the high sensitivity of

(

natural abundance).

+ Reference: Calibrate externally using a sealed capillary of
in
set to 0.0 ppm.

Hydrolysis & Impurity Identification Workflow
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(Anhydrous Solvent)

chuire 11B NMR

Intact H20 (Hydrolysis) \+ ROH (Alcoholysis)

Signal at ~22.5 ppm Signal at 19.6 ppm Signal at ~18 ppm

(Target Species) (Boric Acid) (Ring Opening/Polymerization)

Click to download full resolution via product page

Caption: Diagnostic workflow for identifying sample degradation. The appearance of a peak at
19.6 ppm confirms moisture contamination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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